Cas no 82193-93-9 (trans-4,4'-dibromo-α,β-dicyanostilbene)
trans-4,4'-dibromo-α,β-dicyanostilbene Chemical and Physical Properties
Names and Identifiers
-
- trans-4,4'-dibromo-α,β-dicyanostilbene
- 4.4'-Dibrom-
- (2E)-2,3-Bis(4-bromophenyl)-2-butenedinitrile (ACI)
- 2-Butenedinitrile, 2,3-bis(4-bromophenyl)-, (E)- (ZCI)
- 2,3-Bis(4-bromophenyl)fumaronitrile
- Bis(4-bromophenyl)fumaronitrile
-
- MDL: MFCD15072146
- Inchi: 1S/C16H8Br2N2/c17-13-5-1-11(2-6-13)15(9-19)16(10-20)12-3-7-14(18)8-4-12/h1-8H/b16-15+
- InChI Key: RWHQRUSYDYNSTI-FOCLMDBBSA-N
- SMILES: C(/C1C=CC(Br)=CC=1)(\C#N)=C(\C1C=CC(Br)=CC=1)/C#N
Computed Properties
- Exact Mass: 385.90500
Experimental Properties
- PSA: 47.58000
- LogP: 5.16956
trans-4,4'-dibromo-α,β-dicyanostilbene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X58855-50mg |
2,3-Bis(4-bromophenyl)fumaronitrile |
82193-93-9 | 98% | 50mg |
¥178.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X58855-1g |
2,3-Bis(4-bromophenyl)fumaronitrile |
82193-93-9 | 98% | 1g |
¥1668.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B856726-50mg |
2,3-Bis(4-bromophenyl)-2-butenedinitrile |
82193-93-9 | 98% | 50mg |
¥222.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B856726-250mg |
2,3-Bis(4-bromophenyl)-2-butenedinitrile |
82193-93-9 | 98% | 250mg |
¥692.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B856726-1g |
2,3-Bis(4-bromophenyl)-2-butenedinitrile |
82193-93-9 | 98% | 1g |
¥2,080.00 | 2022-09-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304721-50mg |
trans-4,4'-dibromo-α,β-dicyanostilbene |
82193-93-9 | 98% | 50mg |
¥97.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304721-1g |
trans-4,4'-dibromo-α,β-dicyanostilbene |
82193-93-9 | 98% | 1g |
¥906.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304721-250mg |
trans-4,4'-dibromo-α,β-dicyanostilbene |
82193-93-9 | 98% | 250mg |
¥339.90 | 2023-09-04 | |
| eNovation Chemicals LLC | D628155-1g |
2,3-Bis(4-bromophenyl)-2-butenedinitrile |
82193-93-9 | 97% | 1g |
$182 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181341-100mg |
(E)-2,3-Bis(4-bromophenyl)fumaronitrile |
82193-93-9 | 98% | 100mg |
¥273.00 | 2024-07-28 |
trans-4,4'-dibromo-α,β-dicyanostilbene Production Method
Production Method 1
Production Method 2
1.2 90 °C; 2 h, 90 °C
1.3 Solvents: Water ; rt
2.1 Reagents: Iodine Solvents: Diethyl ether ; rt → -78 °C
2.2 Reagents: Sodium methoxide ; 15 min, -78 °C; -78 °C → 0 °C; 2 h, 0 °C
2.3 Solvents: Water ; 0 °C
Production Method 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
Production Method 4
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled
Production Method 5
Production Method 6
1.2 Reagents: Sodium methoxide ; 15 min, -78 °C; -78 °C → 0 °C; 2 h, 0 °C
1.3 Solvents: Water ; 0 °C
trans-4,4'-dibromo-α,β-dicyanostilbene Raw materials
trans-4,4'-dibromo-α,β-dicyanostilbene Preparation Products
trans-4,4'-dibromo-α,β-dicyanostilbene Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on trans-4,4'-dibromo-α,β-dicyanostilbene
Comprehensive Analysis of trans-4,4'-dibromo-α,β-dicyanostilbene (CAS No. 82193-93-9)
trans-4,4'-dibromo-α,β-dicyanostilbene (CAS No. 82193-93-9) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced materials science. This dicyanostilbene derivative features a trans-configuration with bromine substituents at the 4 and 4' positions, making it a valuable building block for photoluminescent materials, organic electronics, and molecular switches. Researchers are particularly interested in its π-conjugated system, which enables exceptional light absorption and emission characteristics, positioning it as a candidate for next-generation OLEDs and solar cells.
The compound's thermal stability and solubility in organic solvents have made it a subject of intense study in the field of supramolecular chemistry. Recent publications highlight its role in designing stimuli-responsive materials, where its reversible photoisomerization properties can be harnessed for smart coatings and sensors. With the growing demand for eco-friendly fluorophores, trans-4,4'-dibromo-α,β-dicyanostilbene offers a halogenated alternative that balances performance with environmental considerations, aligning with the global push toward green chemistry.
From a synthetic perspective, the preparation of CAS 82193-93-9 typically involves a Knoevenagel condensation between appropriately functionalized benzaldehyde derivatives, followed by bromination. The compound's purity is critical for applications, prompting advancements in chromatographic purification techniques. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to verify its structural integrity, addressing common user queries about quality control protocols for research-grade chemicals.
In the context of materials informatics, computational studies have predicted that modifications to the dicyanoethylene core of this compound could yield derivatives with tunable bandgap energies. This aligns with industry trends toward high-throughput virtual screening of functional materials. Notably, its electrochemical properties have been explored for potential use in organic batteries, a hot topic in renewable energy research.
Safety data sheets emphasize standard laboratory precautions when handling trans-4,4'-dibromo-α,β-dicyanostilbene, though it does not fall under restricted categories. Its storage stability under inert atmospheres and protection from light are frequently discussed in technical forums, reflecting practical concerns among end-users. As research continues, this compound exemplifies how halogenated organic semiconductors are bridging the gap between academic discovery and industrial innovation.
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